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Abstract

Silicon tetraiodide (Sils) is a highly reactive, moisture-sensitive solid with significant
applications in organic synthesis and the manufacturing of high-purity silicon. Its utility,
however, is matched by considerable health hazards primarily stemming from its violent
reaction with water, which produces corrosive hydrogen iodide (HI) and silicic acid. This
technical guide provides an in-depth analysis of the hazards associated with silicon
tetraiodide exposure. It consolidates available toxicological information, outlines detailed
experimental protocols for hazard assessment based on international guidelines, and presents
visual diagrams to elucidate key concepts. Due to a lack of specific quantitative toxicity data for
silicon tetraiodide, this guide also evaluates the hazards of its principal hydrolysis product,
hydrogen iodide, to provide a comprehensive risk assessment.

Chemical and Physical Properties

Silicon tetraiodide is a white crystalline solid at room temperature.[1] It is characterized by its
high reactivity, particularly with water and other protic solvents.[1][2][3]
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Property Value Reference
Chemical Formula Sila [31[4]

Molar Mass 535.703 g/mol [4]
Appearance White crystalline solid [1]

Melting Point 120.5°C [5]

Boiling Point 287.4 °C [5]

Reacts violently with water;
Solubility soluble in some organic [5]

solvents.

Known Hazards and GHS Classification

Silicon tetraiodide is classified as a hazardous substance due to its corrosive and toxic
properties.[4] The primary hazard is its rapid and violent reaction with water, including moisture
in the air and tissues, to form hydroiodic acid (HI), which is a strong, corrosive acid.[1][2]

GHS Hazard Statements:

e H301: Toxic if swallowed[4]

e H311: Toxic in contact with skin[4]

e H314: Causes severe skin burns and eye damage[4]

e H317: May cause an allergic skin reaction[4]

o H334: May cause allergy or asthma symptoms or breathing difficulties if inhaled[4]

The primary mechanism of toxicity is the corrosive action of hydroiodic acid on skin, eyes, and
the respiratory tract.[1] Inhalation can lead to chemical pneumonitis, an inflammation of the
lungs.[1]

Quantitative Toxicity Data
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Specific quantitative toxicity data, such as LD50 (median lethal dose) and LC50 (median lethal
concentration) values, for silicon tetraiodide are not readily available in the reviewed
literature. The hazard assessment is therefore largely based on its corrosive properties and the
known toxicity of its hydrolysis products.

Toxicity of Hydrolysis Products

The immediate and most significant hazard from silicon tetraiodide exposure is the formation
of hydrogen iodide (HI) upon contact with moisture.

Substance Parameter Value Species Reference

Hydrogen lodide

LC50 (inhalation) 1430 ppm / 4h Rat
(9as)
Hydrogen lodide Human

IDLH 35 ppm [6]
(gas) (extrapolated)

Note: The IDLH (Immediately Dangerous to Life or Health) value is based on the lethality of the
closely related hydrogen bromide (HBr), as HI is expected to have similar or greater toxicity.[6]

Experimental Protocols for Hazard Assessment

Standardized testing protocols, such as those established by the Organisation for Economic
Co-operation and Development (OECD), are crucial for evaluating the hazards of chemical
substances. The following sections detail the methodologies for assessing the key hazards of
silicon tetraiodide.

Skin Corrosion/Irritation

OECD Test Guideline 431: In Vitro Skin Corrosion: Reconstructed Human Epidermis (RhE) Test
Method[7][8][9][10][11]

This in vitro method is a validated alternative to animal testing for assessing skin corrosivity.

e Principle: The test chemical is applied topically to a three-dimensional reconstructed human
epidermis (RhE) model. Corrosive substances penetrate the stratum corneum and are
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cytotoxic to the underlying cell layers. Cell viability is measured relative to a negative control.

[719]

o Methodology:

o Tissue Preparation: Reconstituted human epidermis tissue models are equilibrated in a
chemically defined medium.

o Test Substance Application: A precise amount of silicon tetraiodide (as a fine powder) is
applied uniformly to the surface of the tissue culture. Due to its reactivity with water, the
application must be performed in a controlled, low-humidity environment.

o Exposure: The tissues are exposed to the test substance for specific time points (e.g., 3
minutes, 1 hour, and 4 hours).[8]

o Viability Assessment: After exposure, the tissues are rinsed to remove the test substance.
Cell viability is then determined using a quantitative assay, typically the MTT (3-(4,5-
dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay, which measures
mitochondrial activity.

o Data Analysis: The cell viability of the treated tissues is compared to that of negative
controls. A substance is classified as corrosive if the cell viability falls below a certain
threshold at a specific time point.

Serious Eye Damage/Eye Irritation

OECD Test Guideline 405: Acute Eye Irritation/Corrosion[3][12][13][14][15]

Due to the known corrosive nature of silicon tetraiodide from its reaction with water, in vivo
testing should be avoided if possible. A weight-of-evidence approach, including results from in
vitro skin corrosion tests, should be used first.[3] If testing is deemed essential, the following
protocol is followed with strict adherence to animal welfare guidelines.

e Principle: The test substance is applied in a single dose to the eye of an experimental animal
(typically an albino rabbit), with the untreated eye serving as a control. The degree of
irritation or corrosion is evaluated by scoring lesions of the cornea, iris, and conjunctiva.[12]

o Methodology:
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o Animal Selection and Preparation: Healthy, young adult albino rabbits are used. Both eyes
are examined to ensure no pre-existing irritation.

o Test Substance Application: A single dose of silicon tetraiodide (e.g., 0.1 mL of a solution
in a non-aqueous, non-irritating solvent, or a specific weight of the solid) is instilled into the
conjunctival sac of one eye. The other eye remains untreated.

o Observation: The eyes are examined at 1, 24, 48, and 72 hours after application.[14]
Ocular lesions (corneal opacity, iritis, conjunctival redness, and chemosis) are scored
according to a standardized system.

o Data Analysis: The scores for each observation point are used to classify the substance's
eye irritation potential. Substances causing irreversible eye damage are classified as
causing serious eye damage.

Acute Inhalation Toxicity
OECD Test Guideline 403: Acute Inhalation Toxicity[16][17][18][19]

Given that silicon tetraiodide reacts with moisture to produce highly toxic hydrogen iodide
gas, this test is critical for understanding the risks of airborne exposure.

e Principle: Animals (typically rats) are exposed to the test substance as a gas, vapor, or
aerosol for a defined period (usually 4 hours). The concentration that is lethal to 50% of the
test animals (LC50) is determined.[17][19]

e Methodology:

o Animal Selection and Preparation: Healthy, young adult rats of a single sex (usually
females) are used.

o Exposure System: A dynamic inhalation exposure chamber is used to maintain a constant
and uniform concentration of the test substance in the air. Due to the reactivity of silicon
tetraiodide, a dry air supply is essential.

o Exposure: Animals are exposed to various concentrations of silicon tetraiodide aerosol
for a 4-hour period.
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o Observation: Following exposure, the animals are observed for at least 14 days for signs
of toxicity and mortality.[16][19] Body weight is recorded weekly.

o Pathology: A gross necropsy is performed on all animals at the end of the observation
period.

o Data Analysis: The LC50 value and its confidence intervals are calculated using
appropriate statistical methods.

Signaling Pathways and Logical Relationships

Due to the rapid and direct corrosive action of silicon tetraiodide's hydrolysis products,
specific biological signaling pathways are less relevant than the immediate chemical-induced
cellular destruction. The primary mechanism of toxicity is direct cell death (necrosis) caused by
the strong acidic and dehydrating properties of hydroiodic acid.

Logical Relationship of Hazard Progression

The following diagram illustrates the logical progression of events following silicon tetraiodide
exposure.
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Caption: Logical flow of silicon tetraiodide's hazard mechanism.

Experimental Workflow for In Vitro Skin Corrosion
Testing

The following diagram outlines the key steps in the OECD 431 in vitro skin corrosion test.

Prepare Reconstructed Apply Silicon Tetraiodide Expose Tissues FhES TR Perform MTT Assay Analyze Data &
Human Epidermis (RhE) Tissues (Controlled Environment) (3 min, 1 hr, 4 hr) (Measure Cell Viability) Classify Corrosivity
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Caption: Workflow for OECD 431 in vitro skin corrosion test.

Handling, Storage, and Emergency Procedures

o Handling: Use in a well-ventilated area, preferably in a fume hood, with appropriate personal
protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a face
shield.[20] Avoid breathing dust.

o Storage: Store in a cool, dry, well-ventilated area away from moisture and incompatible
substances.[20] Keep containers tightly closed.

e First Aid:

o Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing. Seek immediate medical attention.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

o Inhalation: Remove from exposure and move to fresh air immediately. If not breathing,
give artificial respiration. If breathing is difficult, give oxygen. Seek immediate medical
attention.

o Ingestion: Do NOT induce vomiting. If victim is conscious and alert, give 2-4 cupfuls of milk
or water. Never give anything by mouth to an unconscious person. Seek immediate
medical attention.

Conclusion

Silicon tetraiodide presents significant health hazards, primarily due to its high reactivity with
water to form corrosive hydroiodic acid. The primary risks are severe burns to the skin and
eyes and damage to the respiratory tract upon inhalation. While specific quantitative toxicity
data for silicon tetraiodide is lacking, the known corrosive nature of the compound and the
high toxicity of its hydrolysis products necessitate stringent safety precautions. The
experimental protocols outlined in this guide, based on OECD guidelines, provide a framework
for the systematic evaluation of these hazards. Researchers, scientists, and drug development
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professionals must handle this compound with extreme care, utilizing appropriate engineering
controls and personal protective equipment to mitigate the risk of exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Silicon Tetraiodide: A Comprehensive Technical Guide
to Exposure Hazards]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b083131#hazards-associated-with-silicon-tetraiodide-
exposure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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